Cas no 1372973-13-1 ((2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde)

• Product Name: (2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde
• CAS No: 1372973-13-1
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 4937191
• Update Time: 2025-06-12

(2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-(BOC-AMINO)-2-METHYL-3-PHENYLPROPANALDEHYDE
• tert-Butyl ((1S,2S)-2-methyl-3-oxo-1-phenylpropyl)carbamate
• tert-Butyl [(1S,2S)-2-methyl-3-oxo-1-phenylpropyl]carbamate
• (S)-2-[(S)-alpha-(tert-Butoxycarbonylamino)benzyl]propanal
• tert-Butyl rel-((1S,2S)-2-methyl-3-oxo-1-phenylpropyl)carbamate
• (2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde

• Inchi： 1S/C15H21NO3/c1-11(10-17)13(12-8-6-5-7-9-12)16-14(18)19-15(2,3)4/h5-11,13H,1-4H3,(H,16,18)/t11-,13+/m1/s1
• InChI Key： YEUASEYJCPDLQY-YPMHNXCESA-N
• SMILES： O(C(N[C@H](C1C=CC=CC=1)[C@@H](C=O)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

(2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：-20 °C

Additional information on (2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde

Comprehensive Overview of (2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde (CAS No. 1372973-13-1)

(2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde is a chiral aldehyde compound widely utilized in pharmaceutical synthesis and organic chemistry research. With the CAS registry number 1372973-13-1, this compound has gained significant attention due to its stereospecific configuration and versatile applications in asymmetric synthesis. The presence of both Boc-protected amine and aldehyde functional groups makes it a valuable building block for drug discovery and peptide modifications.

The compound's stereochemical purity (2S,3S configuration) is critical for its role in producing enantioselective intermediates. Researchers frequently employ it in the synthesis of bioactive molecules, particularly in oncology and neurology-targeted therapies. Its phenylpropanaldehyde backbone contributes to enhanced binding affinity in receptor-ligand interactions, a topic heavily explored in recent AI-driven drug design studies.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 1372973-13-1 to reduce environmental impact. Many users search for "sustainable synthesis of Boc-protected aldehydes" or "chiral aldehyde applications in medicinal chemistry," reflecting the demand for eco-friendly approaches. The compound’s stability under mild conditions aligns well with these objectives, making it a subject of catalytic reaction studies.

Analytical techniques like HPLC and NMR are essential for verifying the purity of (2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde. Questions such as "how to characterize chiral aldehydes" or "Boc deprotection methods" are common in academic forums, highlighting the need for detailed protocols. The compound’s methyl group at the 2-position also influences its reactivity, a feature exploited in sterically hindered transformations.

In the context of peptide engineering, this aldehyde serves as a key intermediate for introducing unnatural amino acids. Its compatibility with solid-phase peptide synthesis (SPPS) has been documented in studies exploring protein-protein interactions. Such applications resonate with trending searches like "advanced peptide coupling reagents" and "chiral auxiliaries in SPPS."

From a commercial perspective, 1372973-13-1 is often listed under categories like "pharmaceutical intermediates" or "research chemicals." Suppliers emphasize its high enantiomeric excess (ee), typically >98%, to meet stringent industry standards. Discussions about "scaling up chiral synthesis" or "Boc-group stability" frequently reference this compound’s robust performance.

Emerging studies link (2S,3S)-3-(Boc-amino)-2-methyl-3-phenylpropanaldehyde to covalent inhibitor development, a hot topic in targeted drug delivery. Its aldehyde moiety enables selective conjugation with thiols or amines, a strategy leveraged in antibody-drug conjugates (ADCs). These connections address popular queries like "aldehyde-based bioconjugation" and "small-molecule probes for imaging."

In summary, CAS No. 1372973-13-1 represents a multifaceted tool for modern synthetic chemistry. Its relevance to precision medicine, catalysis, and materials science ensures continued interest across interdisciplinary fields. By addressing both fundamental properties and cutting-edge applications, this overview aligns with SEO-driven content strategies while maintaining scientific rigor.